Cas no 2679839-34-8 (rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid
• CAS No: 2679839-34-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6443481
• PubChem ID: 165907870
• Update Time: 2025-07-18

rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679839-34-8
• rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid
• EN300-28275778

• Inchi： 1S/C13H15NO3/c1-8(15)14-7-9-2-4-10(5-3-9)11-6-12(11)13(16)17/h2-5,11-12H,6-7H2,1H3,(H,14,15)(H,16,17)/t11-,12+/m0/s1
• InChI Key： SOLKFUZVXNKSKC-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(CNC(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic Acid (CAS No. 2679839-34-8)

Rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid, with the CAS number 2679839-34-8, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropane ring in its structure imparts distinctive reactivity and spatial constraints, making it a valuable scaffold for designing novel bioactive molecules.

The compound's structure features a cyclopropane moiety linked to a phenyl ring substituted with an acetamidomethyl group. This arrangement creates a rigid framework that can influence the molecule's interactions with biological targets. The presence of the acetamidomethyl group on the phenyl ring further enhances its potential as a pharmacophore, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique electronic and steric properties. These properties make them suitable for applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The specific configuration of Rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid has been studied for its potential to interact with specific biological pathways, particularly those involving enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The cyclopropane ring can serve as a hinge region, allowing for optimal positioning of functional groups relative to biological targets. This structural feature has been exploited in the design of small-molecule inhibitors targeting various enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain.

Moreover, the phenyl ring with the acetamidomethyl substituent provides a platform for further chemical derivatization. This allows researchers to fine-tune the pharmacological properties of the compound by introducing various functional groups. Such modifications can enhance binding affinity, improve solubility, or alter metabolic stability. The versatility of this scaffold makes it an attractive choice for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have also contributed to the study of Rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into the binding modes and key interactions that contribute to its bioactivity. Such information is crucial for designing next-generation analogs with improved pharmacological profiles.

Another area of interest is the synthesis of rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid and its derivatives. The synthesis of cyclopropanes can be challenging due to the strain associated with the three-membered ring. However, recent developments in synthetic methodologies have made it possible to construct these molecules with high precision and yield. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in this regard.

The pharmacokinetic properties of this compound are also under investigation. Understanding how Rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing data on its bioavailability and metabolic pathways. These studies are crucial for determining whether the compound can reach therapeutic levels in vivo and whether it exhibits any toxicological concerns.

In conclusion, Rac-(1R,2R)-2-[4-(acetamidomethyl)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2679839-34-8) represents a promising candidate for further research and development in pharmaceuticals. Its unique structural features and potential applications make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in future therapeutic strategies.